![molecular formula C16H15NOS2 B5798115 1-(thieno[3,2-b][1]benzothien-2-ylcarbonyl)piperidine](/img/structure/B5798115.png)
1-(thieno[3,2-b][1]benzothien-2-ylcarbonyl)piperidine
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Description
1-(thieno[3,2-b][1]benzothien-2-ylcarbonyl)piperidine, also known as TBTCP, is a chemical compound that has been the subject of considerable scientific research due to its potential therapeutic applications. TBTCP is a piperidine derivative that contains a thienobenzothiophene moiety, which has been shown to exhibit a range of interesting pharmacological properties.
Mechanism of Action
Target of Action
The primary target of 1-(thieno3,2-bbenzothien-2-ylcarbonyl)piperidine, also known as BTBT, is high-mobility organic field-effect transistors (OFETs) . It has been utilized in dye-sensitized solar cells (DSSCs) and organic photovoltaics (OPVs) as an alternative to fullerene .
Mode of Action
BTBT interacts with its targets by exhibiting aggregation-induced emission (AIE) and mechanofluorochromic (MFC) behavior . Two new BTBT derivatives, BTBT-TPE and BTBT-NMe, have been designed and synthesized. The BTBT-TPE showed AIE, while BTBT-NMe showed aggregation-caused quenching (ACQ), as evident by their quantum yield and lifetime results .
Biochemical Pathways
It’s known that btbt plays a significant role in the operation of ofets, dsscs, and opvs .
Result of Action
The result of BTBT’s action is primarily observed in its application in OFETs, DSSCs, and OPVs . Its unique properties, such as AIE and MFC behavior, make it a valuable molecule in these applications .
Action Environment
The action, efficacy, and stability of BTBT can be influenced by various environmental factors. For instance, the aggregation behavior of BTBT, which leads to AIE or ACQ, can be affected by the surrounding environment . .
properties
IUPAC Name |
piperidin-1-yl(thieno[3,2-b][1]benzothiol-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NOS2/c18-16(17-8-4-1-5-9-17)14-10-13-15(20-14)11-6-2-3-7-12(11)19-13/h2-3,6-7,10H,1,4-5,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKXBNBABESXDAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=CC3=C(S2)C4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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